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Introduction to OPC Technology

Open Platform Communications (OPC) is a series of standards and specifications for industrial
telecommunication.[1] It is the de facto standard for open communication in the automation
industry, designed to provide a standardized interface for connecting various types of devices,
such as PLCs and field devices, to different software applications like HMI and SCADA
systems.[1][2] The core of OPC technology is its client-server architecture.[1][3] An OPC server
acts as a translator, converting the hardware-specific communication protocol of a device into a
standardized OPC protocol.[4] An OPC client, which can be any software application, then
communicates with the OPC server to read data from or write commands to the hardware,
without needing to understand the device's native protocol.[4] This model allows for seamless
interoperability between hardware and software from different vendors.[2][4]

OPC Specifications: A Comparative Analysis

The two most significant OPC specifications are OPC Data Access (DA) and the more modern
OPC Unified Architecture (UA). The choice between them is a critical architectural decision.[2]

o OPC Data Access (DA): An earlier standard built upon Microsoft's COM/DCOM technology.
[5] This foundation restricts OPC DA servers and clients to the Windows operating system
and introduces complexities related to DCOM configuration and security.[2][5] OPC DA
organizes data in a simple hierarchical structure of Server, Group, and Tag.[5]
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e OPC Unified Architecture (UA): The successor to OPC DA, OPC UAis a platform-
independent, service-oriented architecture that is not reliant on DCOM.[2][6] This allows

OPC UA applications to be deployed on various operating systems, including Linux and

embedded systems.[3][6] It introduces a much richer, object-oriented information model and

integrates security directly into its core with features like authentication, authorization, and

encrypted data transmission.[2][3][5] For any new development, OPC UAis the

recommended choice.[6]

The following table summarizes the key differences between these two specifications.

Feature

OPC Data Access (DA)

OPC Unified Architecture
(UA)

Underlying Technology

COM/DCOM (Microsoft)[2][5]

Service-Oriented Architecture
(TCP, HTTPS, Web Sockets)

[3][5]

Platform Independence

Windows Only[2][5]

Platform-independent
(Windows, Linux, macOS,
Embedded)[3][6]

Security

Relies on DCOM and Windows
security, often complex to

configure.[2]

Integrated security: encryption,

authentication, authorization.

[2](3]

Data Modeling

Simple hierarchical structure
(Server/Group/Tag).[5]

Rich, object-oriented
information modeling with
support for complex data types

and semantics.[2][5]

Performance

Generally high for real-time
data but limited by DCOM.

Scalable performance with
support for bulk operations to

reduce overhead.[7]

Extensibility

Limited.

Highly extensible and
adaptable for future
requirements like lloT and

cloud integration.[2]
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Core Architectural Concepts of an OPC Server

Developing an OPC server requires understanding its fundamental components, primarily the

address space.

The OPC Server Address Space

The address space is the collection of all data that an OPC server makes available to clients. It
is organized hierarchically, similar to a file system with folders and files.[8] The elements within
this structure are called Nodes.[8] A key feature of a robust OPC server is the ability to define
this address space, which can be static (defined at startup) or dynamic, allowing nodes to be
added or removed during runtime based on client requests or other conditions.[9][10]

A typical OPC UA server development workflow involves several key stages, from initial setup
to the final deployment of the server application.

Click to download full resolution via product page

OPC UA Server Development and Deployment Workflow.

Nodes and Their Roles

In OPC UA, the address space is composed of nodes. Each node has attributes that describe
it, such as a unique identifier (Nodeld) and a display name. The primary node types include:

o Objects: These are used to structure the address space, acting like folders. They do not
contain data values themselves but serve as containers for other nodes.

» Variables: These represent the actual data points. A variable node holds a value, a data type,
and information about its quality and timestamp. Clients read from and write to these nodes.
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» Methods: These represent functions that a client can call on the server.

The logical structure of an address space is crucial for client applications to navigate and
discover available data.
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Hierarchical Structure of an OPC UA Server Address Space.

Methodologies for OPC Server Development in
VB.NET

Developing an OPC server from scratch is a complex task due to the intricacies of the OPC
specifications.[11][12] Therefore, development is almost always done using a Software
Development Kit (SDK) or a toolkit.[13][14] These toolkits provide a .NET wrapper that
abstracts the low-level communication and OPC-specific implementations, allowing developers
to focus on the application-specific logic.[14] Prominent toolkits for VB.NET include those from
OPC Labs (OPC Wizard) and Advosol (DANSrv).[13][15]

Experimental Protocol: Environment Setup

« Install Integrated Development Environment (IDE): Microsoft Visual Studio is the standard
IDE for VB.NET development.
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e Select a .NET Framework: Choose a target .NET Framework version that is compatible with
your chosen OPC SDK. Modern SDKs support both .NET Framework and .NET
Standard/.NET Core.[16][17]

e Acquire and Install an OPC Server SDK: Download and install an OPC server development
toolkit. These toolkits typically integrate with Visual Studio, providing project templates and
wizards.[13]

o Reference the SDK Assembly: In your VB.NET project, add a reference to the SDK's primary
DLL. This makes the toolkit's classes and functions available to your code.

Experimental Protocol: Creating a Basic OPC UA Server

The following steps outline the process of creating a functional OPC UA server that exposes a
single, randomly changing data variable using a simplified code structure inspired by available
toolkits.[15]

 Instantiate the Server Object: The first step is to create an instance of the main server class
provided by the SDK.

» Define the Address Space: Create the nodes that will be exposed to clients. This involves
creating a data variable node and defining how its value is read.

o Start the Server: This final step makes the server active, allowing it to listen for and accept
connections from OPC clients.

OPC Communication and Data Exchange Workflow

The interaction between an OPC client and server follows a well-defined sequence of events.
The client must first discover the server's endpoint, establish a secure connection, and then
browse the address space to find the data nodes of interest before it can perform read or write

operations.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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